Cas no 17456-38-1 (2-Butenedioic-1,4-14C2acid, (2E)- (9CI))
17456-38-1 structure
Product Name:2-Butenedioic-1,4-14C2acid, (2E)- (9CI)
CAS No:17456-38-1
MF:C4H4O4
MW:120.057244300842
CID:122357
PubChem ID:102602080
Update Time:2025-04-18
2-Butenedioic-1,4-14C2acid, (2E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Butenedioic-1,4-14C2acid, (2E)- (9CI)
- FUMARIC ACID, [1,4-14C]
- [1,4-14C]fumaric acid
- 4-butoxy-4-oxobut-2-enoic acid
- AC1NUDZP
- AC1Q2X7Q
- AC1Q5T8B
- but-2-enedioyl dichloride
- Butyl fumarate
- fumaric acid chloroanhydride
- Fumaric acid dichloride
- fumaric acid dichloroanhydride
- Fumaric acid monobutyl ester
- Fumaric acid, butyl ester
- fumaroyl chloride
- Fumarsaeure-(1,4-14C)
- Fumarsaeure-mono-n-butylester
- Mono
- Monobutyl fumarate
- mono-n-butyl maleate
- n-Butyl fumarate
- 17456-38-1
- Fumaric acid,[1,4-14c]
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- Inchi: 1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1+/i3+2,4+2
- InChI Key: VZCYOOQTPOCHFL-QJQQQGIFSA-N
- SMILES: O[14C](/C=C/[14C](=O)O)=O
Computed Properties
- Exact Mass: 116.01092
- Monoisotopic Mass: 120.01744258g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
2-Butenedioic-1,4-14C2acid, (2E)- (9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
17456-38-1 (2-Butenedioic-1,4-14C2acid, (2E)- (9CI)) Related Products
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